Cas no 1233505-67-3 (3-tert-butyl-N-methylaniline)

• Product Name: 3-tert-butyl-N-methylaniline
• CAS No: 1233505-67-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD11655727
• CID: 2618440
• PubChem ID: 23558998
• Update Time: 2025-06-09

3-tert-butyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N-methylaniline
• MFCD11655727
• SCHEMBL8350735
• DTXSID30634953
• SB75936
• 3-tert.-Butyl-N-methylaniline
• 1233505-67-3
• EN300-3044066
• AKOS006343557

• MDL： MFCD11655727
• Inchi： 1S/C11H17N/c1-11(2,3)9-6-5-7-10(8-9)12-4/h5-8,12H,1-4H3
• InChI Key： RNFOZBRTSAIWFR-UHFFFAOYSA-N
• SMILES： N(C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 163.136099547Da
• Monoisotopic Mass: 163.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-tert-butyl-N-methylaniline

Introduction to 3-tert-butyl-N-methylaniline (CAS No. 1233505-67-3)

3-tert-butyl-N-methylaniline, also known by its CAS registry number 1233505-67-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic amines, specifically aniline derivatives, and is characterized by its unique structure featuring a tert-butyl group attached to the third position of the aniline ring and a methyl group as part of the amine substituent. The combination of these substituents imparts distinctive chemical and physical properties, making it valuable for various applications in materials science, pharmaceuticals, and advanced chemical synthesis.

The synthesis of 3-tert-butyl-N-methylaniline typically involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the reaction conditions, leading to higher yields and purities.

One of the most notable applications of 3-tert-butyl-N-methylaniline is in the development of advanced materials, particularly in the field of polymer science. The compound serves as a key intermediate in the synthesis of high-performance polymers, including thermoplastics and thermosets, which are widely used in aerospace, automotive, and electronics industries. Its ability to act as a versatile building block for polymer chains has been highlighted in recent studies focusing on biodegradable polymers and self-healing materials, where it contributes to enhanced mechanical properties and durability.

In the pharmaceutical sector, 3-tert-butyl-N-methylaniline has shown promise as a precursor for bioactive molecules. Its structure provides a platform for further functionalization, enabling the creation of compounds with potential therapeutic applications. For example, researchers have utilized this compound as a starting material for synthesizing anti-inflammatory agents and neuroprotective drugs, leveraging its unique reactivity and structural flexibility.

Recent studies have also explored the role of 3-tert-butyl-N-methylaniline in green chemistry, particularly in catalytic processes aimed at reducing waste and improving sustainability. Its ability to act as a ligand or catalyst in asymmetric synthesis has been demonstrated in several reports, showcasing its potential in developing eco-friendly chemical processes. This aligns with global efforts to transition towards more sustainable industrial practices.

The physical properties of 3-tert-butyl-N-methylaniline are well-documented, with a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. Its solubility characteristics make it suitable for use in both polar and non-polar solvents, enhancing its versatility in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further improved through appropriate functionalization.

From an environmental perspective, understanding the fate and behavior of 3-tert-butyl-N-methylaniline in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under microbial action when exposed to aqueous environments. This information is vital for developing strategies to mitigate any adverse environmental effects associated with its production or use.

In conclusion, 3-tert-butyl-N-methylaniline (CAS No. 1233505-67-3) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable intermediate in chemical synthesis while offering opportunities for innovation in materials science and pharmaceutical development. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing modern chemistry.